
What is the chemical structure of Methiozolin?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methiozolin

Cat. No.: B1249797 Get Quote

An In-depth Technical Guide to the Chemical Structure of Methiozolin

Introduction
Methiozolin is a selective, systemic herbicide belonging to the isoxazoline chemical family.[1]

[2][3] It is utilized for both pre- and post-emergence control of specific grassy weeds, most

notably annual bluegrass (Poa annua), in turfgrass settings such as golf courses.[1][4][5]

Initially developed as a potential herbicide for rice, its efficacy has been well-documented for

turfgrass management.[1][6] The herbicidal activity of Methiozolin is primarily absorbed

through the roots and is characterized as slow-acting, leading to the inhibition of plant growth.

[3][4][7] This document provides a comprehensive overview of the chemical structure,

properties, synthesis, and mechanism of action of Methiozolin, intended for a scientific

audience.

Chemical Identity and Structure
The chemical identity of Methiozolin is defined by its specific molecular arrangement and

identifiers. The commercial product is a racemic mixture, containing equal amounts of its two

enantiomers.[3][8][9]

IUPAC Name: 5-[(2,6-difluorophenyl)methoxymethyl]-5-methyl-3-(3-methylthiophen-2-yl)-4H-

1,2-oxazole[8][10][11]

CAS Number: 403640-27-7[4][8][12]

Molecular Formula: C₁₇H₁₇F₂NO₂S[8][11][12]
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Molecular Weight: 337.4 g/mol [8][10][11]

Structural Elucidation
The molecular framework of Methiozolin is comprised of several key functional groups that

dictate its chemical behavior and biological activity.[8][10] The core of the molecule is a 4,5-

dihydro-1,2-oxazole (isoxazole) ring.[8]

Key structural features include:

A 3-methylthiophen-2-yl group attached to the C3 position of the isoxazole ring.[8]

A methyl group and a (2,6-difluorobenzyloxy)methyl group attached to the C5 position of the

isoxazole ring.[8]

A chiral center at the C5 position of the isoxazole ring, where the carbon atom is bonded to

four different substituents. This stereocenter results in two enantiomeric forms: (R)-

methiozolin and (S)-methiozolin.[8]

The structure can be represented by the following SMILES notation:

CC1=C(SC=C1)C2=NOC(C2)(C)COCC3=C(C=CC=C3F)F.[8][10]

Physicochemical Properties
The physical and chemical properties of Methiozolin are crucial for its formulation,

environmental fate, and mode of action.

Property Value References

Physical State
Oily solid, white to off-

white/light beige in color.
[8]

Melting Point 73 - 75 °C [8]

Boiling Point 402.7 °C [3]

Water Solubility 1.6 - 3.4 mg/L (at 20 °C) [3][4][8][13][14]

Octanol-Water Partition

Coefficient (log Kₒw)
3.9 [13][14]
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Experimental Protocols
Synthesis of Methiozolin
Several synthetic routes for Methiozolin have been documented, aiming for high purity and

yield.

Method 1: Original Laboratory Synthesis This foundational method involves the coupling of two

key intermediates.[8]

Reactants: 4,5-dihydro-5-methyl-3-(3-methylthiophene-2-yl)-isoxazole-5-yl-methanol and

2,6-difluorobenzyl bromide.[8]

Base and Solvent: Sodium hydride (NaH) is used as the base in a dimethylformamide (DMF)

solvent.[8]

Conditions: The reaction is conducted under anhydrous conditions at a temperature of 60-

70°C.[8]

Method 2: Alternative Laboratory Synthesis This method provides an alternative base and

solvent system.

Reactants: Optically pure forms of 4,5-dihydro-5-methyl-3-(3-methylthiophene-2-yl)-

isoxazole-5-yl-methanol are reacted with 2,6-difluorobenzyl chloride.[8]

Base and Solvent: Sodium hydroxide (NaOH) serves as the base in a tetrahydrofuran (THF)

solvent.[8]

Conditions: The reaction is maintained at 60-70°C.[8]

Workup: Following the reaction, a standard workup includes dilution with an organic solvent,

washing with water, and concentration to yield the product.[8]

Method 3: Commercial Production This process is optimized for larger-scale synthesis.[3]

Reaction: 4,5-dihydro-5-methyl-3-(3-methylthiophene-2-yl)-isoxazole-5-yl methanol is

reacted with 2,6-difluorobenzyl chloride or bromide.[3]
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Solvent System: A mixed solvent system of water and an organic solvent (e.g., toluene,

benzene) is utilized.[3]

Catalysis: The reaction is facilitated by an alkali metal salt (e.g., potassium carbonate) and a

phase transfer catalyst.[3]

Conditions: The temperature is maintained between 50-100°C.[3]

Purification: The resulting organic layer is concentrated and the final product is purified by

crystallization.[3]

Analytical Methodologies
The characterization and quantification of Methiozolin in various samples are performed using

standard analytical techniques.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):

This is the primary method for the identification and quantification of Methiozolin in

environmental and biological matrices like soil and turfgrass.[8][13][15] It offers high

sensitivity and selectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental

techniques used for the structural elucidation of the Methiozolin molecule.[8]

Spectroscopic Analysis: Infrared (IR) spectroscopy helps identify functional groups, such as

carbon-oxygen and carbon-nitrogen bonds, while Ultraviolet-visible (UV-Vis) spectroscopy

provides information on the conjugated systems within the molecule.[8]

Mechanism of Action
The herbicidal activity of Methiozolin stems from its ability to disrupt a critical biochemical

pathway in susceptible plants. While initial research suggested it might inhibit tyrosine

aminotransferase (TAT) or cellulose biosynthesis, the current consensus points to the inhibition

of fatty acid synthesis.[1][2][4][5]

Methiozolin functions as an inhibitor of fatty acid thioesterase (FAT).[5][10][13] This enzyme is

crucial in the fatty acid synthesis pathway within plant plastids, where it catalyzes the hydrolysis
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of acyl-acyl carrier proteins (acyl-ACPs) to release free fatty acids. By inhibiting FAT,

Methiozolin disrupts the production of fatty acids, which are essential components for building

cell membranes and storing energy. This leads to an arrest of meristematic growth and

ultimately, the death of the target weed.[2][5]
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Caption: Proposed mechanism of action of Methiozolin via inhibition of Fatty Acid

Thioesterase (FAT).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methiozolin, A New Annual Bluegrass [Selective] Herbicide - WCTA Online [wcta-
online.com]

2. bioone.org [bioone.org]

3. Methiozolin (Ref: MRC-01) [sitem.herts.ac.uk]

4. mda.state.mn.us [mda.state.mn.us]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. downloads.regulations.gov [downloads.regulations.gov]

8. Buy Methiozolin | 403640-27-7 [smolecule.com]

9. GSRS [gsrs.ncats.nih.gov]

10. Buy Methiozolin (EVT-1582560) | 403640-27-7 [evitachem.com]

11. Methiozolin | C17H17F2NO2S | CID 11500973 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. CAS Common Chemistry [commonchemistry.cas.org]

13. Dissipation of spring-applied methiozolin in turfgrass systems | Weed Science |
Cambridge Core [cambridge.org]

14. Methiozolin rate and application frequency influence goosegrass (Eleusine indica) and
smooth crabgrass (Digitaria ischaemum) control in turf | Weed Technology | Cambridge Core
[cambridge.org]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [What is the chemical structure of Methiozolin?].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/product/b1249797?utm_src=pdf-custom-synthesis
https://wcta-online.com/the-wcta/advocacy/853-methiozolin,-a-new-annual-bluegrass-selective-herbicide
https://wcta-online.com/the-wcta/advocacy/853-methiozolin,-a-new-annual-bluegrass-selective-herbicide
https://bioone.org/journals/weed-science/volume-69/issue-1/wsc.2020.87/Herbicide-Symptomology-and-The-Mechanism-of-Action-of-Methiozolin/10.1017/wsc.2020.87.full
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1649.htm
https://www.mda.state.mn.us/sites/default/files/docs/2020-05/methiozolinreview.pdf
https://www.researchgate.net/publication/347322589_Herbicide_Symptomology_and_the_Mechanism_of_Action_of_Methiozolin
https://www.researchgate.net/publication/273013152_Synthesis_and_Herbicidal_Activities_of_Enantiopure_Methiozolins
https://downloads.regulations.gov/EPA-HQ-OPP-2018-0193-0014/content.pdf
https://www.smolecule.com/products/s642762
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MK1KZ980DK
https://www.evitachem.com/product/evt-1582560
https://pubchem.ncbi.nlm.nih.gov/compound/Methiozolin
https://commonchemistry.cas.org/detail?cas_rn=403640-27-7
https://www.cambridge.org/core/journals/weed-science/article/dissipation-of-springapplied-methiozolin-in-turfgrass-systems/0F91F6002000016D9178C8286644CCE7
https://www.cambridge.org/core/journals/weed-science/article/dissipation-of-springapplied-methiozolin-in-turfgrass-systems/0F91F6002000016D9178C8286644CCE7
https://www.cambridge.org/core/journals/weed-technology/article/methiozolin-rate-and-application-frequency-influence-goosegrass-and-smooth-crabgrass-control-in-turf/7F9AD47E40FC3B5926B80320A4BDAF3D
https://www.cambridge.org/core/journals/weed-technology/article/methiozolin-rate-and-application-frequency-influence-goosegrass-and-smooth-crabgrass-control-in-turf/7F9AD47E40FC3B5926B80320A4BDAF3D
https://www.cambridge.org/core/journals/weed-technology/article/methiozolin-rate-and-application-frequency-influence-goosegrass-and-smooth-crabgrass-control-in-turf/7F9AD47E40FC3B5926B80320A4BDAF3D
https://www.researchgate.net/publication/378824311_Dissipation_of_spring-applied_methiozolin_in_turfgrass_systems
https://www.benchchem.com/product/b1249797#what-is-the-chemical-structure-of-methiozolin
https://www.benchchem.com/product/b1249797#what-is-the-chemical-structure-of-methiozolin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1249797#what-is-the-chemical-structure-of-
methiozolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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